N-[(3R,4R)-4-hydroxyoxolan-3-yl]-1-(3-methylphenyl)benzimidazole-5-carboxamide

• IUPAC Name: N-[(3R,4R)-4-hydroxyoxolan-3-yl]-1-(3-methylphenyl)benzimidazole-5-carboxamide
• InChI: InChI=1S/C19H19N3O3/c1-12-3-2-4-14(7-12)22-11-20-15-8-13(5-6-17(15)22)19(24)21-16-9-25-10-18(16)23/h2-8,11,16,18,23H,9-10H2,1H3,(H,21,24)/t16-,18+/m1/s1
• InChI Key: BAUGCSBQQLLFMQ-AEFFLSMTSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=NC3=C2C=CC(=C3)C(=O)NC4COCC4O
• Isomeric SMILES: CC1=CC(=CC=C1)N2C=NC3=C2C=CC(=C3)C(=O)N[C@@H]4COC[C@@H]4O
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-[(3R,4R)-4-hydroxyoxolan-3-yl]-1-(3-methylphenyl)benzimidazole-5-carboxamide, also known as HOBt, is a chemical compound that is widely used in scientific research. HOBt is a heterocyclic compound that contains both an oxolane ring and a benzimidazole ring. It is commonly used as a coupling reagent in peptide synthesis and as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of N-[(3R,4R)-4-hydroxyoxolan-3-yl]-1-(3-methylphenyl)benzimidazole-5-carboxamide is based on its ability to activate carboxylic acids. In the presence of amines, this compound forms an active ester intermediate that reacts with the amine to form an amide bond. This reaction is commonly used in peptide synthesis, where this compound is used to activate the carboxylic acid of the amino acid to be added to the growing peptide chain.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is a synthetic compound that is not found in nature and is not metabolized by the body.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(3R,4R)-4-hydroxyoxolan-3-yl]-1-(3-methylphenyl)benzimidazole-5-carboxamide in lab experiments include its high reactivity, which enables rapid and efficient peptide synthesis. It is also relatively inexpensive and easy to handle. The limitations of using this compound include its low solubility in water, which can make it difficult to work with in some applications. It is also sensitive to moisture and must be stored in a dry environment.

Future Directions

There are several future directions for research involving N-[(3R,4R)-4-hydroxyoxolan-3-yl]-1-(3-methylphenyl)benzimidazole-5-carboxamide. One area of interest is the development of new coupling reagents that are more efficient and selective than this compound. Another area of interest is the use of this compound in the synthesis of novel peptides and other complex molecules with therapeutic potential. Finally, there is interest in the development of new methods for the purification and characterization of peptides synthesized using this compound.

Synthesis Methods

The synthesis of N-[(3R,4R)-4-hydroxyoxolan-3-yl]-1-(3-methylphenyl)benzimidazole-5-carboxamide involves the reaction of 1-(3-methylphenyl)benzimidazole-5-carboxylic acid with hydroxylamine-O-sulfonic acid. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified by recrystallization to obtain pure this compound.

Scientific Research Applications

N-[(3R,4R)-4-hydroxyoxolan-3-yl]-1-(3-methylphenyl)benzimidazole-5-carboxamide is widely used in scientific research as a coupling reagent in peptide synthesis. It is used to activate carboxylic acids in the presence of amines to form amide bonds. This compound is also used as a catalyst in organic reactions such as esterification, amidation, and alkylation. It is an important tool in the development of new drugs, as it enables the synthesis of complex molecules that have therapeutic potential.